Cas no 1788945-44-7 (6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide)

• Product Name: 6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide
• CAS No: 1788945-44-7
• MF: C₁₈H₁₅N₅O₂S
• MW: 365.409001588821
• CID: 5367908
• Update Time: 2025-10-21

6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 6-ethoxy-N-(2-imidazo[2,1-b]thiazol-6-ylphenyl)-

• Inchi： 1S/C18H15N5O2S/c1-2-25-16-8-7-14(21-22-16)17(24)19-13-6-4-3-5-12(13)15-11-23-9-10-26-18(23)20-15/h3-11H,2H2,1H3,(H,19,24)
• InChI Key： OUSLQSNFCRCMKW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2C2=CN3C=CSC3=N2)=O)=NN=C(OCC)C=C1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 10.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide

Comprehensive Overview of 6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide (CAS No. 1788945-44-7)

The compound 6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide (CAS No. 1788945-44-7) is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring an imidazo[2,1-b][1,3]thiazole core coupled with a pyridazine-3-carboxamide moiety, makes it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in oncology and inflammatory diseases, given its ability to modulate key enzymatic processes.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. 6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide stands out due to its selective binding affinity and favorable pharmacokinetic properties. This compound is often discussed in the context of kinase inhibition, a hot topic in cancer research, where it is being explored for its potential to disrupt aberrant signaling pathways. Its ethoxy substituent further enhances its solubility, a critical factor in drug development.

The synthesis of 6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation. These methods are widely studied in academic and industrial settings, reflecting the growing interest in heterocyclic chemistry. The compound's CAS No. 1788945-44-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From a commercial perspective, 6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide is available through specialized chemical suppliers, catering to pharmaceutical researchers and biotech companies. Its applications extend beyond therapeutics, with potential uses in chemical biology and proteomics, where it serves as a tool compound for studying protein-ligand interactions. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their efficacy and safety profiles.

Safety and regulatory compliance are paramount when handling 6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide. While it is not classified as a hazardous material, standard laboratory protocols must be followed to ensure safe usage. The compound's stability under various conditions is a subject of ongoing research, particularly in the context of formulation development for clinical trials.

In summary, 6-ethoxy-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridazine-3-carboxamide (CAS No. 1788945-44-7) represents a cutting-edge example of modern medicinal chemistry. Its versatility and potential applications in drug discovery and biomedical research make it a valuable asset for scientists tackling complex diseases. As the field evolves, this compound is likely to play a pivotal role in the development of next-generation therapeutics.